Cas no 125639-56-7 (1-(4-butylphenyl)ethan-1-ol)

• Product Name: 1-(4-butylphenyl)ethan-1-ol
• CAS No: 125639-56-7
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD08442547
• CID: 4490731
• PubChem ID: 16769364
• Update Time: 2023-11-24

1-(4-butylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-butyl-α-methyl-
• 1-(4-BUTYLPHENYL)ETHANOL
• 1-(4-Butylphenyl)ethan-1-ol
• CS-0297426
• EN300-295578
• 1-(4-n-Butylphenyl)ethanol
• SCHEMBL3952158
• 125639-56-7
• AKOS000125156
• 1-(4-butylphenyl)ethan-1-ol

• MDL： MFCD08442547
• Inchi： 1S/C12H18O/c1-3-4-5-11-6-8-12(9-7-11)10(2)13/h6-10,13H,3-5H2,1-2H3
• InChI Key： IMXTYZIZHGRRMC-UHFFFAOYSA-N
• SMILES： CCCCC1C=CC(C(O)C)=CC=1

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų